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Compound of Interest

Compound Name: Alexa Fluor 405

Cat. No.: B1265176

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of Alexa Fluor 405, a violet-
excitable fluorescent dye, and its applications in live-cell imaging. Detailed protocols and data
are presented to guide researchers in utilizing this fluorophore for dynamic cellular studies.

Introduction to Alexa Fluor 405

Alexa Fluor 405 is a blue-fluorescent dye that is a member of the Alexa Fluor family of dyes.[1]
[2] It is characterized by its excitation maximum at approximately 401-402 nm and an emission
maximum around 421 nm, making it ideally suited for excitation by the 405 nm laser line
commonly found in confocal microscopes and flow cytometers.[1][3][4] Its key advantages for
live-cell imaging include high brightness, significant photostability compared to other blue
fluorophores, and a fluorescence intensity that is stable over a wide pH range (pH 4-10).[2]
These properties make Alexa Fluor 405 a robust tool for various live-cell imaging applications,
including immunofluorescence, cell tracking, and multiplexing with other fluorescent probes.[2]

[5]

Properties of Alexa Fluor 405

A summary of the key quantitative properties of Alexa Fluor 405 is provided in the table below.
Understanding these parameters is crucial for designing and optimizing live-cell imaging
experiments.
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Property Value Reference

Maximum Excitation

401-402 nm 1][5]131[6
Wavelength IR
Maximum Emission

421 nm [L1[5131[4]16]
Wavelength
Molar Extinction Coefficient 35,000 cm—1M—1 [61[7]
Fluorescence Quantum Yield ~0.4 [7]
Recommended Laser Line 405 nm [5]

Key Experimental Protocols
Live-Cell Immunofluorescence Staining

This protocol outlines the general steps for labeling intracellular targets in living cells using
Alexa Fluor 405-conjugated antibodies.

Materials:

Live cells cultured on imaging-compatible dishes (e.g., glass-bottom dishes)

Primary antibody specific to the target of interest

Alexa Fluor 405-conjugated secondary antibody

Live-cell imaging medium (e.g., FluoroBrite DMEM)

Phosphate-Buffered Saline (PBS), pH 7.4

Fixative (e.g., 4% paraformaldehyde in PBS) for endpoint analysis (optional)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) for fixed-cell controls

Experimental Workflow:
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Cell Preparation Antibody Labeling Imaging
Culture cells on Wash with warm PBS Incubate with Wash with warm PBS Incubate with Alexa Fluor 405 Wash with warm PBS Add live-cell
imaging dish primary antibody secondary antibody (in dark) imaging medium

Click to download full resolution via product page

Caption: Workflow for live-cell immunofluorescence using Alexa Fluor 405.

Procedure:

Cell Preparation: Culture cells to the desired confluency on a glass-bottom dish suitable for
live-cell imaging.

Primary Antibody Incubation: Dilute the primary antibody in live-cell imaging medium.
Remove the culture medium from the cells and add the primary antibody solution. Incubate
for 1-2 hours at 37°C.

Washing: Gently wash the cells three times with warm PBS to remove unbound primary
antibody.

Secondary Antibody Incubation: Dilute the Alexa Fluor 405-conjugated secondary antibody
in live-cell imaging medium. Add the secondary antibody solution to the cells and incubate
for 1 hour at 37°C in the dark to prevent photobleaching.

Final Washes: Wash the cells three times with warm PBS.

Imaging: Replace the PBS with pre-warmed live-cell imaging medium. Image the cells using
a confocal microscope equipped with a 405 nm laser and appropriate emission filters.

Note: For intracellular targets, specialized reagents or techniques may be required to deliver

the antibodies into the live cells.

Cell Tracking with Alexa Fluor 405
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This protocol describes the use of Alexa Fluor 405 for labeling and tracking live cells over
time.

Materials:

Live cells in suspension or adhered to a culture dish

Alexa Fluor 405 NHS Ester or other amine-reactive forms

Anhydrous Dimethyl Sulfoxide (DMSO)

PBS, pH 7.4

Live-cell imaging medium

Experimental Workflow:
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Dye Preparation
Dissolve Alexa Fluor 405 Dilute in PBS to
NHS ester in DMSO worklng concentration

Cell La; ;ehng Imaging and Analysis

Prepare cell suspension Wash cells to remove .
or adherent cells unbound dye Re-plate cells (optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1265176?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265176?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

e 1. AAT Bioquest: The Spectra of Alexa Fluor® Dyes [aatbioquest.blogspot.com]
» 2. bitesizebio.com [bitesizebio.com]

e 3. Spectrum [Alexa Fluor 405] | AAT Bioquest [aatbio.com]

e 4. Alexa Fluor 405/Alexa Fluor 405 FluoroFinder [app.fluorofinder.com]

e 5. Alexa Fluor 405 Dye | Thermo Fisher Scientific - SG [thermofisher.com]

» 6. protilatky.cz [protilatky.cz]

e 7. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Alexa Fluor 405 for
Live-Cell Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265176#alexa-fluor-405-for-live-cell-imaging-
techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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